Cas no 2138313-04-7 (Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate)

• Product Name: Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate
• CAS No: 2138313-04-7
• MF: C₁₃H₁₂F₂O₂
• MW: 238.229990959167
• CID: 6440150
• PubChem ID: 165718031
• Update Time: 2025-05-20

Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• 2138313-04-7
• tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate
• EN300-743560
• Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate

• Inchi： 1S/C13H12F2O2/c1-13(2,3)17-12(16)7-5-9-4-6-10(14)11(15)8-9/h4,6,8H,1-3H3
• InChI Key： XAXIZEJVKQSICE-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C#CC(=O)OC(C)(C)C)=C1)F

Computed Properties

• Exact Mass: 238.08053595g/mol
• Monoisotopic Mass: 238.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3Ų

Additional information on Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate

Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate: A Comprehensive Overview

Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate, also known by its CAS number 2138313-04-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a 3,4-difluorophenyl moiety through a propargyl ester linkage. The presence of the fluorine atoms in the aromatic ring introduces interesting electronic and steric properties, making this compound a valuable building block in various synthetic applications.

The synthesis of Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate typically involves multi-step reactions, often starting from the corresponding phenol derivative. The introduction of fluorine atoms at the 3 and 4 positions of the phenol ring is achieved through nucleophilic aromatic substitution or electrophilic fluorination methods. Subsequent esterification with tert-butanol or its equivalent yields the final product. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

One of the most notable applications of Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate is in the field of drug discovery. The compound serves as a versatile intermediate in the construction of bioactive molecules. Its ability to undergo various transformations, such as conjugate additions and cyclopropanations, makes it an attractive candidate for medicinal chemists. Recent studies have highlighted its potential as a precursor for anti-tumor agents, where the fluorinated aromatic ring contributes to enhanced bioavailability and selectivity.

In addition to its role in pharmaceuticals, Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate has found applications in materials science. The compound's reactivity under mild conditions allows for its use in polymer synthesis and cross-coupling reactions. For instance, its ability to participate in Sonogashira couplings has led to the development of novel polymeric materials with tailored electronic properties. These materials hold promise for use in optoelectronic devices and sensors.

The stability and reactivity of Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate have been extensively studied using computational chemistry methods. Recent research has employed density functional theory (DFT) to investigate the electronic structure and reaction mechanisms involving this compound. These studies have provided valuable insights into its reactivity trends and have guided the design of more efficient synthetic routes.

In conclusion, Tert-butyl 3-(3,4-difluorophenyl)prop-2-ynoate (CAS No: 2138313-04-7) is a multifaceted compound with applications spanning organic synthesis, drug discovery, and materials science. Its unique structure and reactivity make it an invaluable tool for researchers across various disciplines. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing scientific innovation.